![molecular formula C9H7F3N2O B2670872 N-[5-(trifluoromethyl)pyridin-2-yl]prop-2-enamide CAS No. 2205126-10-7](/img/structure/B2670872.png)
N-[5-(trifluoromethyl)pyridin-2-yl]prop-2-enamide
Description
“N-[5-(trifluoromethyl)pyridin-2-yl]benzenesulfonamide” is a chemical compound with the CAS Number: 107491-36-1 . It has a molecular weight of 302.28 .
Molecular Structure Analysis
The molecular formula of “N-[5-(trifluoromethyl)pyridin-2-yl]benzenesulfonamide” is C12H9F3N2O2S . The average mass is 302.272 Da and the monoisotopic mass is 302.033691 Da .Scientific Research Applications
Synthesis and Chemical Applications
N-Propargylic beta-enaminones, related to the structure , serve as common intermediates for synthesizing polysubstituted pyrroles and pyridines. These compounds are synthesized using DMSO as a solvent, demonstrating the versatility of enaminones in heterocyclic chemistry (Cacchi, Fabrizi, & Filisti, 2008). Enaminones, including structures similar to N-[5-(trifluoromethyl)pyridin-2-yl]prop-2-enamide, are pivotal in building blocks for synthesizing substituted pyrazoles, which exhibit antitumor and antimicrobial activities. This highlights their potential in developing new therapeutic agents (Riyadh, 2011).
Material Science and Surface Activity
Studies on molecular interactions of N-phenyl-3-(pyridin-4-yl) prop-2-enamide solutions in ethanol at different temperatures have provided valuable insights into solute-solvent and solvent-solvent interactions. These findings are critical for understanding the compound's behavior in various solvents, which is essential for applications in material science and chemical synthesis (Tekade et al., 2015).
Pharmaceutical and Biological Research
The trifluoromethylation of enamides, including those related to this compound, has been explored for accessing trifluoromethylated heterocycles such as isoindolinones and isoquinolinones. This method underscores the significance of trifluoromethylation in enhancing the biological activity and pharmacokinetic properties of potential therapeutic agents (Krishnamurti et al., 2018).
Green Chemistry and Sustainable Synthesis
Innovative approaches for the green synthesis of novel fused pyrimidine derivatives possessing a trifluoromethyl moiety have been developed. These methods emphasize solvent-free conditions and the use of nano-sized magnesium oxide catalysts, aligning with the principles of green chemistry and sustainability. The resulting compounds have shown promising antimicrobial and anticancer activities, further demonstrating the compound's potential in pharmaceutical applications (Al-Bogami, Saleh, & Moussa, 2018).
properties
IUPAC Name |
N-[5-(trifluoromethyl)pyridin-2-yl]prop-2-enamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7F3N2O/c1-2-8(15)14-7-4-3-6(5-13-7)9(10,11)12/h2-5H,1H2,(H,13,14,15) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QWYMJXYGBMNTTB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CC(=O)NC1=NC=C(C=C1)C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7F3N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
216.16 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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